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Compound of Interest

Compound Name: Valiant phd

Cat. No.: B1234922 Get Quote

Valiant Ph.D. is a dental amalgam product that contains a significant percentage of mercury, a

substance classified as hazardous.[1][2][3] Proper handling and disposal are crucial to prevent

environmental contamination and ensure the safety of laboratory and clinical personnel. The

following procedures are based on the product's Safety Data Sheet (SDS) and general

guidelines for hazardous chemical waste management.

Immediate Safety Protocols & Spill Management
Personnel handling Valiant Ph.D. must be adequately trained and equipped with appropriate

personal protective equipment (PPE), including gloves and safety glasses.[1] Work should be

conducted in a well-ventilated area.[1]

In the event of a spill:

Evacuate and restrict access to the affected area.

Wear appropriate PPE before starting cleanup.

For small spills, use a plastic syringe to draw up the mercury.[1]

Smaller quantities can be covered with sulphur powder to form a less volatile compound

before removal.[1]

Collect all contaminated materials (including the sulphur-mercury compound) and place them

in a designated, sealed hazardous waste container.[1]
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Dispose of the contaminated material as hazardous waste according to the procedures

outlined below.[1]

Step-by-Step Disposal Procedure
The disposal of Valiant Ph.D. waste must adhere to official regulations for hazardous and

mercury-containing materials.[1] Under no circumstances should this product be disposed of

with household garbage or allowed to enter the sewage system.[1]

Segregation: All waste containing Valiant Ph.D., including used capsules, excess material,

and contaminated items (e.g., gloves, wipes), must be segregated from general and other

chemical waste streams.[4]

Containerization:

Place all Valiant Ph.D. waste into a designated, leak-proof container that is compatible

with mercury.

The container must be clearly labeled as "Hazardous Waste: Contains Mercury."[5]

Storage:

Store the waste container in a secure, designated satellite accumulation area.[6]

Keep the container tightly closed except when adding waste.[6]

Professional Disposal:

Contact a licensed hazardous waste disposal company experienced in handling mercury

waste.[5]

This is a "cradle to grave" responsibility, meaning the original generator of the waste is

responsible for it until its final, proper disposal.[5]

Ensure the disposal company provides all necessary paperwork, such as manifests, for

regulatory compliance.[5]
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Hazardous Component Data
The primary hazardous component in Valiant Ph.D. is mercury. The Safety Data Sheet provides

the following hazard classifications:

Hazardous Component Concentration (% w/w) GHS Hazard Statements

Mercury (CAS: 7439-97-6) 40-45%

H330: Fatal if inhaled.[7] H360:

May damage fertility or the

unborn child.[7] H372: Causes

damage to organs through

prolonged or repeated

exposure.[7]

This product is also classified as very toxic to aquatic life and extremely hazardous for water.[1]

[7]

Experimental Protocols Cited
The disposal procedures outlined are operational and regulatory in nature and are not based

on specific experimental protocols. They are derived from the manufacturer's Safety Data

Sheet and standard hazardous waste management practices.

Disposal Workflow for Valiant Ph.D.
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Valiant Ph.D. waste.
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Caption: Compliant disposal workflow for Valiant Ph.D. waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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